4-(4-ethylphenyl)-3-(2-hydroxyphenyl)-5-(pyridin-3-ylmethyl)-4,5-dihydropyrrolo[3,4-c]pyrazol-6(1H)-one

• Molecular Formula: C25H22N4O2
• Molecular Weight: 410.5 g/mol
• IUPAC Name: 4-(4-ethylphenyl)-3-(2-hydroxyphenyl)-5-(pyridin-3-ylmethyl)-1,4-dihydropyrrolo[3,4-c]pyrazol-6-one
• InChI: InChI=1S/C25H22N4O2/c1-2-16-9-11-18(12-10-16)24-21-22(19-7-3-4-8-20(19)30)27-28-23(21)25(31)29(24)15-17-6-5-13-26-14-17/h3-14,24,30H,2,15H2,1H3,(H,27,28)
• InChI Key: NULFYLHTXUTCDM-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(C=C1)C2C3=C(C(=O)N2CC4=CN=CC=C4)NN=C3C5=CC=CC=C5O

Description

This heterocyclic compound features a pyrrolo[3,4-c]pyrazol-6(1H)-one core substituted with a 4-ethylphenyl group at position 4, a 2-hydroxyphenyl group at position 3, and a pyridin-3-ylmethyl moiety at position 4. Its molecular formula is C₂₄H₂₂N₄O₂, with a molecular weight of 398.46 g/mol.

Biological Activity

The compound 4-(4-ethylphenyl)-3-(2-hydroxyphenyl)-5-(pyridin-3-ylmethyl)-4,5-dihydropyrrolo[3,4-c]pyrazol-6(1H)-one is a member of the dihydropyrrolo[3,4-c]pyrazole family, which has garnered attention for its potential biological activities. This article provides a comprehensive overview of its biological activity, including its pharmacological properties, mechanisms of action, and relevant case studies.

• Molecular Formula : C20H19N3O3
• Molecular Weight : 351.39 g/mol
• Structure : The compound features a complex heterocyclic structure that contributes to its biological activity.

Biological Activity Overview

The biological activity of this compound has been investigated primarily in the context of anti-inflammatory and analgesic effects, with specific attention to its interaction with cyclooxygenase (COX) enzymes.

1. Anti-inflammatory Activity

Research indicates that compounds similar to 4-(4-ethylphenyl)-3-(2-hydroxyphenyl)-5-(pyridin-3-ylmethyl)-4,5-dihydropyrrolo[3,4-c]pyrazol-6(1H)-one exhibit significant inhibition of COX enzymes, particularly COX-II.

• Mechanism : The inhibition of COX-II leads to a decrease in the production of pro-inflammatory prostaglandins, thus alleviating inflammation and pain.

  Compound	IC50 (μM)	Selectivity Index
  Celecoxib	0.78	9.51
  PYZ16	0.52	10.73

This data suggests that derivatives of this compound may possess greater potency than established COX inhibitors like Celecoxib .

2. Antioxidant Activity

The compound has also shown antioxidant properties in various studies. Antioxidants are crucial in mitigating oxidative stress-related damage in cells.

• Research Findings : In vitro assays demonstrated that related compounds exhibited significant free radical scavenging activity, which is beneficial for preventing cellular damage .

Case Studies

Several studies have highlighted the biological efficacy of similar compounds:

• Study on COX Inhibition :
  • A study by Hwang et al. explored a series of diaryl pyrazoles and reported that certain derivatives exhibited potent COX-II inhibitory activity with IC50 values lower than that of Celecoxib .
• Synthesis and Evaluation :
  • A recent investigation synthesized a library of dihydropyrrolo[3,4-c]pyrazole derivatives and evaluated their anti-inflammatory effects through both in vitro and in vivo models. Results indicated promising anti-inflammatory profiles for several compounds .

Scientific Research Applications

1. Anticancer Properties
Research indicates that derivatives of 4,5-dihydropyrrolo[3,4-c]pyrazol-6(1H)-ones exhibit significant anticancer properties. A study demonstrated that these compounds could inhibit cell proliferation in various cancer cell lines, suggesting their potential as anticancer agents . The mechanism of action often involves the induction of apoptosis and cell cycle arrest.

2. Anti-inflammatory Effects
Another study highlighted the anti-inflammatory properties of related compounds, which may be attributed to their ability to inhibit pro-inflammatory cytokines. This suggests that the compound could be beneficial in treating inflammatory diseases .

3. Antimicrobial Activity
Preliminary investigations have shown that certain derivatives possess antimicrobial properties against a range of bacterial strains. This makes them candidates for further development as antimicrobial agents .

Synthetic Methodologies

The synthesis of 4-(4-ethylphenyl)-3-(2-hydroxyphenyl)-5-(pyridin-3-ylmethyl)-4,5-dihydropyrrolo[3,4-c]pyrazol-6(1H)-one can be achieved through various synthetic routes:

1. Multicomponent Reactions
Recent advancements in synthetic chemistry have introduced efficient multicomponent reactions (MCRs) for the synthesis of such compounds. These methods allow for the construction of complex structures in a single reaction vessel, enhancing yield and purity while minimizing the need for extensive purification processes .

2. Ring-opening Strategies
Innovative ring-opening strategies have also been developed to create functionalized derivatives of this compound. These strategies enable the introduction of various substituents that can modulate biological activity and improve pharmacological profiles .

Comparison with Similar Compounds

Structural and Functional Group Analysis

The table below compares the target compound with structurally related analogs from the evidence:

Compound Name	Substituents	Molecular Formula	Molecular Weight (g/mol)	Key Functional Groups
Target Compound	4-Ethylphenyl, 2-hydroxyphenyl, pyridin-3-ylmethyl	C₂₄H₂₂N₄O₂	398.46	Hydroxyl, pyridine, pyrrolopyrazolone
4-(4-Ethoxyphenyl)-3-(2-hydroxyphenyl)-5-(pyridin-3-ylmethyl)-4,5-dihydropyrrolo[3,4-c]pyrazol-6(1H)-one	4-Ethoxyphenyl (vs. ethylphenyl in target)	C₂₄H₂₃N₄O₃	415.47	Ethoxy, hydroxyl, pyridine, pyrrolopyrazolone
3,8-Diphenyl-5-(4-methoxyphenyl)pyrrolo[1,2-c][1,3]thiazolo[3,2-a]pyrimidine	4-Methoxyphenyl, thiazolo ring	C₂₈H₂₁N₃OS	447.55	Methoxy, thiazole, pyrrolo-thiazolo-pyrimidine
Coumarin-tetrazole-pyrimidinone derivatives (e.g., compound 4i )	Coumarin, tetrazole, pyrimidinone	~C₃₀H₂₂N₆O₃S	~594.65	Coumarin, tetrazole, thioxo-dihydropyrimidinone

Key Differences and Implications

Ethyl vs. Ethoxy Substituent (Target vs. ) :

• The ethoxy group in the analog increases polarity compared to the ethyl group in the target compound. This may reduce cell membrane permeability but enhance aqueous solubility .
• Molecular weight differences (~17 g/mol) could influence pharmacokinetic properties like metabolic stability.

Thiazolo Ring vs. Pyridine (Target vs. ): The thiazolo ring in introduces sulfur, which may alter electronic properties (e.g., resonance effects) and binding interactions in biological targets.

Coumarin-Tetrazole Hybrids (Target vs. ): The coumarin moiety in adds UV-fluorescence properties, useful in imaging or diagnostic applications.

Research Findings and Trends

• Synthetic Routes : The target compound and its analogs are synthesized via multi-step heterocyclic condensation reactions. For example, the ethoxy analog () likely involves nucleophilic substitution for ethoxy group incorporation .
• Computational Modeling : Molecular docking studies of similar compounds highlight the importance of the pyridin-3-ylmethyl group in occupying hydrophobic pockets of enzyme active sites .